Cas no 2229658-60-8 (3-methoxy-5-(2-nitroethenyl)-1,2-oxazole)

• Product Name: 3-methoxy-5-(2-nitroethenyl)-1,2-oxazole
• CAS No: 2229658-60-8
• MF: C₆H₆N₂O₄
• MW: 170.122841358185
• CID: 5943679
• PubChem ID: 165785097
• Update Time: 2025-05-22

3-methoxy-5-(2-nitroethenyl)-1,2-oxazole Chemical and Physical Properties

Names and Identifiers

• 3-methoxy-5-(2-nitroethenyl)-1,2-oxazole
• EN300-1730029
• 2229658-60-8

• Inchi： 1S/C6H6N2O4/c1-11-6-4-5(12-7-6)2-3-8(9)10/h2-4H,1H3/b3-2+
• InChI Key： NPFSWCONGISSLT-NSCUHMNNSA-N
• SMILES： O1C(/C=C/[N+](=O)[O-])=CC(=N1)OC

Computed Properties

• Exact Mass: 170.03275668g/mol
• Monoisotopic Mass: 170.03275668g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 189
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 81.1Ų

Additional information on 3-methoxy-5-(2-nitroethenyl)-1,2-oxazole

Comprehensive Overview of 3-Methoxy-5-(2-nitroethenyl)-1,2-oxazole (CAS No. 2229658-60-8)

3-Methoxy-5-(2-nitroethenyl)-1,2-oxazole (CAS No. 2229658-60-8) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the oxazole family, characterized by a five-membered ring containing oxygen and nitrogen atoms. The presence of a methoxy group and a nitroethenyl moiety enhances its reactivity, making it a valuable intermediate in synthetic chemistry. Researchers are particularly interested in its potential applications in drug discovery, given its unique structural features.

The chemical structure of 3-Methoxy-5-(2-nitroethenyl)-1,2-oxazole includes a 1,2-oxazole core, which is known for its stability and versatility in organic synthesis. The nitroethenyl group introduces electron-withdrawing properties, which can influence the compound's reactivity in various chemical reactions. This makes it a candidate for use in click chemistry and other modern synthetic methodologies. The methoxy substituent further modifies the electronic environment, offering additional tuning possibilities for researchers.

In recent years, the demand for 3-Methoxy-5-(2-nitroethenyl)-1,2-oxazole has increased due to its role in the development of novel antimicrobial agents and anti-inflammatory drugs. Its structural motifs are often found in bioactive molecules, making it a key building block in medicinal chemistry. The compound's ability to participate in cycloaddition reactions and other transformative processes has also made it a subject of interest in materials science, particularly in the design of functional polymers.

From a market perspective, 3-Methoxy-5-(2-nitroethenyl)-1,2-oxazole is primarily supplied by specialized chemical manufacturers catering to the pharmaceutical and agrochemical sectors. Its synthesis typically involves multi-step organic reactions, including nitroalkene formation and oxazole ring construction. Researchers often seek high-purity grades of this compound to ensure reproducibility in experimental outcomes. The growing emphasis on green chemistry has also spurred innovations in its production, with efforts to minimize waste and improve yield.

The compound's relevance extends to academic research, where it is frequently used to explore new heterocyclic chemistry paradigms. Its nitroethenyl functionality, in particular, has been leveraged in studies focusing on bioorthogonal reactions, which are crucial for labeling biomolecules in live cells. Additionally, the methoxy group provides a handle for further derivatization, enabling the creation of diverse molecular libraries for high-throughput screening.

For those searching for "3-Methoxy-5-(2-nitroethenyl)-1,2-oxazole uses" or "CAS 2229658-60-8 applications," this compound's versatility is evident in its broad utility across multiple disciplines. Its role in drug discovery pipelines is particularly noteworthy, as it serves as a precursor for molecules with potential therapeutic effects. Furthermore, its stability under various conditions makes it a reliable candidate for industrial-scale applications.

In summary, 3-Methoxy-5-(2-nitroethenyl)-1,2-oxazole (CAS No. 2229658-60-8) is a chemically intriguing compound with significant promise in both academic and industrial settings. Its unique structural attributes, combined with its reactivity, position it as a valuable tool for advancing research in medicinal chemistry, materials science, and beyond. As the scientific community continues to explore its potential, this compound is likely to remain a focal point in innovative chemical synthesis and application development.